Cas no 1286265-39-1 (Tert-Butyl 1-(2-fluoro-5-methylbenzyl)piperidin-4-ylcarbamate)

• Product Name: Tert-Butyl 1-(2-fluoro-5-methylbenzyl)piperidin-4-ylcarbamate
• CAS No: 1286265-39-1
• MF: C₁₈H₂₇FN₂O₂
• MW: 322.417588472366
• CID: 4983192
• Update Time: 2025-06-11

Tert-Butyl 1-(2-fluoro-5-methylbenzyl)piperidin-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 1-(2-fluoro-5-methylbenzyl)piperidin-4-ylcarbamate
• tert-Butyl (1-(2-fluoro-5-methylbenzyl)piperidin-4-yl)carbamate
• tert-butyl N-[1-[(2-fluoro-5-methylphenyl)methyl]piperidin-4-yl]carbamate
• Tert-Butyl 1-(2-fluoro-5-methylbenzyl)piperidin-4-ylcarbamate

• Inchi： 1S/C18H27FN2O2/c1-13-5-6-16(19)14(11-13)12-21-9-7-15(8-10-21)20-17(22)23-18(2,3)4/h5-6,11,15H,7-10,12H2,1-4H3,(H,20,22)
• InChI Key： LVAVXSQSGLIHAK-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1CN1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 389
• XLogP3: 3.5
• Topological Polar Surface Area: 41.6

Additional information on Tert-Butyl 1-(2-fluoro-5-methylbenzyl)piperidin-4-ylcarbamate

Comprehensive Overview of Tert-Butyl 1-(2-fluoro-5-methylbenzyl)piperidin-4-ylcarbamate (CAS No. 1286265-39-1)

Tert-Butyl 1-(2-fluoro-5-methylbenzyl)piperidin-4-ylcarbamate, with the CAS number 1286265-39-1, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the class of piperidine derivatives, which are widely recognized for their versatility in drug discovery and development. The presence of both fluoro and methyl substituents on the benzyl ring enhances its potential for targeted biological activity, making it a subject of interest for researchers exploring novel therapeutic agents.

The structural uniqueness of Tert-Butyl 1-(2-fluoro-5-methylbenzyl)piperidin-4-ylcarbamate lies in its carbamate functional group, which is often associated with improved metabolic stability and bioavailability in drug candidates. This feature aligns with current trends in medicinal chemistry, where researchers prioritize compounds with optimized pharmacokinetic properties. The tert-butyl moiety further contributes to the compound's steric bulk, potentially influencing its binding affinity to biological targets.

In recent years, the demand for fluorinated compounds like Tert-Butyl 1-(2-fluoro-5-methylbenzyl)piperidin-4-ylcarbamate has surged due to their applications in positron emission tomography (PET) imaging and as intermediates in the synthesis of FDA-approved drugs. The incorporation of fluorine atoms into pharmaceutical compounds is a growing trend, as it often enhances membrane permeability and metabolic resistance. This compound's 2-fluoro-5-methylbenzyl group makes it particularly valuable for researchers investigating CNS-targeted therapies and GPCR modulators.

From a synthetic chemistry perspective, Tert-Butyl 1-(2-fluoro-5-methylbenzyl)piperidin-4-ylcarbamate serves as a crucial building block for more complex molecular architectures. Its piperidin-4-ylcarbamate core is frequently employed in the construction of protease inhibitors and kinase modulators, addressing current research needs in oncology and neurodegenerative diseases. The compound's stability under various reaction conditions makes it particularly attractive for multi-step synthetic routes.

The pharmaceutical industry's growing focus on personalized medicine and targeted drug delivery systems has increased the relevance of compounds like Tert-Butyl 1-(2-fluoro-5-methylbenzyl)piperidin-4-ylcarbamate. Its structural features allow for precise modifications that can tailor drug properties to specific patient populations or disease states. This aligns with current discussions about precision chemistry in drug development, where molecular-level control is paramount for therapeutic efficacy.

Quality control and characterization of Tert-Butyl 1-(2-fluoro-5-methylbenzyl)piperidin-4-ylcarbamate typically involve advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound meets the stringent purity requirements necessary for pharmaceutical applications. The growing emphasis on quality by design (QbD) principles in chemical manufacturing further underscores the importance of rigorous characterization for this intermediate.

Environmental considerations in chemical synthesis have brought attention to the green chemistry aspects of producing compounds like Tert-Butyl 1-(2-fluoro-5-methylbenzyl)piperidin-4-ylcarbamate. Researchers are increasingly exploring sustainable synthetic routes that minimize hazardous byproducts while maintaining high yields. This compound's potential for atom-efficient transformations makes it an interesting case study for sustainable pharmaceutical manufacturing approaches.

The intellectual property landscape surrounding Tert-Butyl 1-(2-fluoro-5-methylbenzyl)piperidin-4-ylcarbamate reflects its value in drug discovery. Numerous patents reference this compound or closely related derivatives, particularly in applications involving neurological disorders and inflammatory conditions. This patent activity indicates ongoing commercial interest and suggests potential future applications in clinical development pipelines.

From a regulatory perspective, Tert-Butyl 1-(2-fluoro-5-methylbenzyl)piperidin-4-ylcarbamate is typically classified as a research chemical rather than an active pharmaceutical ingredient. However, its use in drug development requires compliance with Good Manufacturing Practice (GMP) standards when intended for preclinical or clinical studies. The compound's handling and storage generally follow standard laboratory protocols for organic intermediates.

Future research directions for Tert-Butyl 1-(2-fluoro-5-methylbenzyl)piperidin-4-ylcarbamate may explore its potential as a scaffold for bioconjugation or as a component in drug delivery systems. The growing field of theranostics (combining therapy and diagnostics) might also find applications for this fluorinated compound, particularly in developing targeted imaging agents with therapeutic potential.